Cas no 158664-13-2 (2,3,3-Trifluoro-1-Propene)

2,3,3-Trifluoro-1-Propene structure

Product Name:2,3,3-Trifluoro-1-Propene

CAS No:158664-13-2

Molecular Formula:C₃H₃F₃

Molecular Weight:96.05112

CID:108961

PubChem ID:19050220

2,3,3-Trifluoro-1-Propene Properties

Names and Identifiers

- 1-Propene,2,3,3-trifluoro-
- 2,3,3-trifluoroprop-1-ene
- 1243yf
- 2,3,3-TRIFLUOROPROPENE
- 158664-13-2
- 1-Propene, 2,3,3-trifluoro-
- JMRIJKGIVGYIAD-UHFFFAOYSA-N
- AKOS006281895
- MFCD10565608
- C3H3F3
- DTXSID20597725
- InChIKey： JMRIJKGIVGYIAD-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H3F3/c1-2(4)3(5)6/h3H,1H2
- SMILES： FC(C(F)F)=C

Computed Properties

Exact Mass: 96.01869
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 96.01868458g/mol
Heavy Atom Count: 6
Complexity: 57.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

2,3,3-Trifluoro-1-Propene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	PC5756-5g	2,3,3-Trifluoropropene	158664-13-2		5g	£270.00	2023-09-02
TRC	T220740-1g	2,3,3-Trifluoro-1-Propene	158664-13-2		1g	$ 165.00	2022-06-03

2,3,3-Trifluoro-1-Propene Related Literature

1. The use of the triptycene framework for observing O⋯CO molecular interactions†

Alberth Lari,Mateusz B. Pitak,Simon J. Coles,Emma Bresco,Peter Belser,Andreas Beyeler,Melanie Pilkington,John D. Wallis CrystEngComm, 2011,13, 6978-6984
2. Front cover

J. Mater. Chem., 2006,16, 1585-1585
3. A novel electrode material based on a highly homogeneous polyaniline/titanium oxide hybrid for high-rate electrochemical capacitors†

Xingwei Li,Han Zhang,Gengchao Wang,Zhihui Jiang J. Mater. Chem., 2010,20, 10598-10601
4. The detection and determination of oxalic acid and oxalates in stomach contents

Analyst, 1930,55, 321-322
5. In search of metal hydrides: an X-ray absorption and emission study of [NiFe] hydrogenase model complexes†

Stefan Hugenbruch,Katharina Weber,Frank Neese,Wolfgang Lubitz Phys. Chem. Chem. Phys., 2016,18, 10688-10699
6. Errata

J. Chem. Soc., Abstr., 1914,106, ii1199-ii1200
7. Computational mechanistic studies of ruthenium catalysed methanol dehydrogenation†

Felix J. de Zwart,Vivek Sinha,Monica Trincado,Hansjörg Grützmacher,Bas de Bruin Dalton Trans., 2022,51, 3019-3026
8. Mechanistic investigations of the Au catalysed C–H bond activations in on-surface synthesis†

Kaifeng Niu,Haiping Lin,Junjie Zhang,Haiming Zhang,Youyong Li,Qing Li,Lifeng Chi Phys. Chem. Chem. Phys., 2018,20, 15901-15906
9. Construction of a Z-scheme g-C3N4/NBGO/BiVO4 heterostructure with visible-light driven photocatalytic degradation of tetracycline: efficiency, reaction pathway and mechanism†

Xiaoming Peng,Caihua Liu,Zilong Zhao,Fengping Hu,Hongling Dai Catal. Sci. Technol., 2022,12, 1339-1358
10. Facile synthesis of covalent organic frameworks COF-1 and COF-5 by sonochemical method†

Seung-Tae Yang,Jun Kim,Hye-Young Cho,Sangho Kim,Wha-Seung Ahn RSC Adv., 2012,2, 10179-10181

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

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